In this study, Ag-decorated [email protected] powders were prepared by electroless plating method with [email protected] powders as the raw material. The various characteristics of the composite powders, such as their phase composition and structure, were studied by X-ray diffraction (XRD) and scanning electron microscopy (SEM) techniques. The effects of different Ag content on the size distribution of the particles were also studied by a laser particle size analyzer. The network vector analyzer additionally measured the electromagnetic properties of Ag-decorated [email protected] powders/paraffin samples. The electromagnetic wave absorption properties of the samples with different thicknesses were studied. The results of XRD and SEM show that with the increase of Ag content, the Ag plating effect of [email protected] powders increases first and then decreases. The results of laser particle size analyzer show that with the increase of Ag content, the particle size and distribution of Ag-decorated [email protected] powders become larger and wider. Through the analysis of the microwave absorption performance of Ag-decorated [email protected] powders/paraffin sample, it can be concluded that in the frequency range of 8.2–12.4GHz, when the thickness is 2.6mm, the Ag-decorated [email protected] powders with a silver mass ratio of 25wt.% have good electromagnetic wave absorption performance. The reflection loss is less than −10 dB in the whole frequency range, and the peak value reaches −55.36 dB at 9.92GHz. In addition, the frequency selective surface coupled by circular element and square ring element improves the microwave absorption performance of the sample containing 15wt.% Ag content with 2mm thickness. The reflection loss is lower than −10 dB with the peak reflection loss of −36.73 dB at 10.98GHz in the whole frequency range. The simulation results show that the loading frequency selective surface can reduce the silver content and make it have better microwave absorption performance and low cost.

This research work presents a lead-free, environment-friendly, tin-halide-based perovskite solar cell (PSC). In our research, we employed Cs2SnI6 as an absorber layer, which is coupled with several different inorganic electron transport layers (ETLs) and hole transport layers (HTLs) for experimental purposes. These various permutations of the device structure are simulated and optimized in the SCAPS-1D simulator to achieve the highest possible efficiency. In our work, we suggested the architecture of ZnO/Cs2SnI6/Cu2O which is the most suitable for effective and long-lasting PSCs with exceptional device performance. In addition, we investigated and evaluated the impact of several parameters like HTLs, ETLs, absorber thicknesses, defect densities, operating temperature and series resistance over device performance. The proposed configuration displayed excellent power conversion efficiency (PCE) of 30.11% with 1.49V, 27.25 mA/cm2 and 73.66% of open-circuit voltage (VOC), short-circuit current (JSC) and fill factor (FF), respectively, and is pertinent for lead-less, tin-halide-based PSCs in the future.

Many biomolecular photothermal therapies in heavy metals detection are expensive and complicated. In this paper, compared to expensive and complex biomolecular photothermal therapy, a new type of coated nanomaterial was used to research Cd in water. We explored the assembly of glutathione-growth gold nanorods through the attachment of sulfhydryl groups on glutathione to the surface of gold nanorods, and studied the optimal incubation conditions for the preparation of Cd by reaction time and temperature. This study expounded the principle using the incubated gold nanorods, and quantitatively determined the content of Cd based on the (R0−R)/R0 between two plasmon resonance absorption peaks of the gold nanorods. The linear range of the detection of isoniazid was 0.5–5.0μM, and the detection limit was 0.35μM. The recovery rates were 88.2–107.1%, and the results were satisfactory. This gold nanorods quantitative method was sensitive and feasible in Cd research in water environment application.

Chitosan, a cationic polymer, is loaded on Ni-doped copper monosulfide (CuS) NPs with optimal Ni doping concentration, and electrochemical, third-order nonlinear, magnetic and antibacterial characteristics of chitosan unloaded and loaded CuS:Ni nanoparticles are compared. The crystallite size of pure CuS increased with Ni doping and the 10wt.% Ni-doped CuS NPs exhibit a maximum crystallite size of 41nm. The presence of Ni in the doped samples was acknowledged by the existence of Ni 2p3∕2 and Ni 2p1∕2 peaks at binding energies 851eV and 873.1eV, respectively from the XPS spectrum. Optical reflectance decreased with Ni doping and the optical band gap varied from 2.56eV to 2.4eV. Specific capacitance increased with Ni doping. Diamagnetic nature of CuS changed to ferromagnetic with Ni doping. The 10wt.% Ni-doped CuS exhibits a high third-order nonlinear absorption coefficient and susceptibility value. Bacterial growth inhibition nature of CuS improved with Ni doping. Among the doped samples, the 10wt.% Ni-doped sample exhibits improved electrochemical, third-order nonlinear, magnetic and antibacterial properties. Keeping this as the optimized Ni concentration, chitosan was loaded. Chitosan-loaded samples exhibited a reduction in crystallite size and an increase in band gap. A high specific capacitance of 96F/g was realized for the chitosan-loaded sample. Saturation magnetization of 10wt.% CuS:Ni decreased with chitosan loading.

Recently, owing to the development of artificial intelligence technology, human posture recognition has aroused great interest in the academic community. Thus, we designed a triboelectric nanogenerator based on PDMS layer and MXene/PDMS layer (PM-TENG) to obtain mechanical energy and sense human posture. According to the results, the open-circuit voltage (Voc) of PM-TENG can arrive at 372 V, and the short-circuit current (Isc) of PM-TENG can reach 16.21 μA, respectively. Due to its highly sensitive sensor to complex human motor states like folding, stretching, squeezing, and tapping, it can not only be used to harvest mechanical energy from its surroundings, but also to monitor human movement and behavior. Thus, human motion behaviors like walking, leg lifting, and light and high jumps may be tracked and identified by reading pulse electrical signal production. This research will provide a new idea for human motion posture monitoring.

Three main iron oxides, FeO, Fe2O3, and Fe3O4, have attracted much attention as anode materials for lithium-ion batteries (LIBs) for their high theoretical capacity, low cost, large-scale reserves, and environmental benignity. However, the poor cycling life and rate capability limit their commercial application on a large scale. Glaring strategies have been adopted to improve the performance of lithium storage. In this review, the electrochemical performances of FeO, Fe2O3, and Fe3O4 anode materials could be improved by the decrease in particle size, regulation and control of the nanomicrostructures, the improvement of electrical conductivity, and the design of composites. Their effects on the electrochemical performance of the anode materials are discussed in detail. Furthermore, the development prospect of iron oxide-basedanode material has been prospected.

Taking care of wounds costs a lot of money. A significant medical problem is the treatment of burns, surgical and trauma wounds and skin wounds, with current therapies primarily emphasizing supportive care techniques. Coagulation, inflammation, angiogenesis, new tissue creation and extracellular matrix modification are necessary processes for successful wound healing. Metal oxides (Titanium, Silver, Zinc, Copper, Magnesium, Nickel) with potent antibacterial and healing characteristics can be employed as nanomaterials in dressings. Metal oxide nanoparticles (MeO-NPs) have a wide range of physicochemical properties that allow them to function as antimicrobial agents through a variety of mechanisms. The treatment of lethal infectious diseases will be impacted by the enormous variety of features demonstrated by MeO-NPs. This study covers the antibacterial mechanisms of common MeO-NPs, factors affecting their antibacterial activity and their role in accelerating wound healing.

In this work, we constructed the “Biped” Janus Fe3O4@nSiO2@TiO2−x&mSiO2 nanoparticles as drug carriers to improve the performance of microwave-controlled releasing drugs. The SEM and TEM characterization confirmed the successful synthesis of the “Biped” Janus nanoparticles. The Fe3O4@nSiO2@TiO2−x core-shell nanosphere showed stable nanoparticles of consistent and desirable diameter of about 250nm. The length and the diameter of the rod-shaped mSiO2 were about 420nm and 310nm, respectively. The cumulative loading rate of doxorubicin hydrochloride (DOX) reached 43wt% after 240min, equivalent to 100.18mg g−1. It was found that the “Biped” Janus nanoparticles had dual-triggering properties of pH and microwave. At pH 7.0, 5.0 and 3.0, the drug release rate was as high as 55.91wt%, 73.78wt% and 77.81wt% at 210min, respectively. Under the microwave stimulation of pH 7.0, the drug release rate was significantly increased from 55.91wt% to 83.86wt% compared with nonmicrowave irradiation. The “Biped” Janus Fe3O4@nSiO2@TiO2−x&mSiO2 have high drug loading and release efficiency, and shown good biocompatibility. Therefore, the biped Janus-shaped nanoparticles have huge potential in targeted therapy.

Micro-Electro-Mechanical Systems (MEMS) technology has been heavily incorporated into fabrication of sensors due to its undoubtful advantages such as efficient form-factor, low-power consumption and less bulk manufacturing cost. One of the first sensors to undergo transformation in the micro-scale has been the pressure sensor. Pressure sensors are used excessively in various fields such as automobile, aerospace, aviation, biomedical, consumer electronics, etc. Various researches are being conducted to optimize the design of MEMS-based pressure sensors to meet the specific requirements of different fields. This work presents a piezoresistive pressure sensor design with striated-shaped piezoresistors instead of the conventional bar-shaped piezoresistors. Such a configuration allows positioning the short arms of the striated design effectively on the narrow high stress regions. The piezoresistors are embedded on a circular diaphragm. The performance advantage of such a design is validated through analytical models and numerical simulations. Finite Element Analysis (FEA) is deployed using COMSOL Multiphysics software to achieve precise simulation results. The results are then compared to the existing literature. The proposed design achieves a sensitivity of 40.365 mV/V/MPa under a pressure range of 0–1 MPa. The proposed design performs better than existing literature and can be used in applications that require high sensitivity over a long pressure range, for example, in barometric altimeters.

Cell survival of thick engineered scaffolds is often compromised due to limited oxygen diffusion. Therefore, the design of oxygen-delivering nanofibrous polyurethane (PU)-calcium peroxide (CPO) scaffolds was investigated in this study. The average size of CPO nanoparticles was 57.7±7.33nm. The average diameter of PU fibers was 0.51±0.23μm, which was increased to 0.68±0.27, 0.98±0.47, and 1.68±1.14μm upon incorporation of 0.1wt.%, 0.5wt.% and 1wt.% CPO, respectively. The CPO-containing scaffolds could produce oxygen for at least 13 days. Samples containing 0.5% CPO showed the highest oxygen release without a significant change in pH. For this sample, the addition of ascorbic acid as an antioxidant to counteract the possible formation of ROS, reduced the fiber diameter to 0.64±0.50μm and increased the oxygen release. Adding 0.5% CPO improved the cell viability on the fifth day. In addition, the PU-CPO composite scaffold showed strong antibacterial activity. Overall, designed scaffolds could be useful in different tissue engineering applications to overcome the limited oxygen availability early after implantation.